Cas no 98323-95-6 (Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate)

• Product Name: Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate
• CAS No: 98323-95-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD28384373
• CID: 4373867
• PubChem ID: 10657204
• Update Time: 2025-06-14

Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 3-[(dimethylamino)methyl]-, methyl ester
• Methyl 3-((dimethylamino)methyl)-1H-indole-5-carboxylate
• 3-Dimethylaminomethyl-1H-indole-5-carboxylic acid methyl ester
• KSWIFIALOGPLMM-UHFFFAOYSA-N
• methyl3-((dimethylamino)methyl)-1H-indole-5-carboxylate
• YDA32395
• EN300-213436
• 98323-95-6
• SCHEMBL2992516
• methyl 3-[(dimethylamino)methyl]-1H-indole-5-carboxylate
• Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate

• MDL： MFCD28384373
• Inchi： 1S/C13H16N2O2/c1-15(2)8-10-7-14-12-5-4-9(6-11(10)12)13(16)17-3/h4-7,14H,8H2,1-3H3
• InChI Key： KSWIFIALOGPLMM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OC)=O)C=C2)C(CN(C)C)=C1

Computed Properties

• Exact Mass: 232.121177757Da
• Monoisotopic Mass: 232.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate

Research Brief on Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate (CAS: 98323-95-6)

Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate (CAS: 98323-95-6) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological disorders and cancer. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent literature highlights the role of Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate as a precursor in the synthesis of tryptamine-based derivatives, which are known for their affinity to serotonin receptors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The compound's structural flexibility allows for modifications that enhance its binding affinity and selectivity, making it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its neurological applications, Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate has shown potential in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The compound's dimethylamino moiety was found to enhance interactions with the ATP-binding site of kinases, leading to improved inhibitory activity. These findings suggest its potential as a scaffold for developing next-generation kinase inhibitors.

The synthetic pathways for Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate have also been optimized in recent years. A novel one-pot synthesis method, published in Organic Process Research & Development (2023), achieved a yield of over 85% with reduced environmental impact. This advancement is particularly significant for large-scale production, as it minimizes waste and improves cost-efficiency. The method employs green chemistry principles, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate-based therapeutics. Pharmacokinetic studies indicate that further optimization is needed to address issues such as metabolic stability and oral bioavailability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. The compound's future in drug development will likely depend on the successful resolution of these challenges.

In conclusion, Methyl 3-(Dimethylamino)methyl-1H-indole-5-carboxylate (CAS: 98323-95-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications span neurological and oncological therapeutics, with recent advancements in synthesis and biological activity paving the way for future drug discovery efforts. Continued research into its structure-activity relationships and pharmacokinetic properties will be crucial for unlocking its full therapeutic potential.